Cas no 1702854-53-2 (methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1702854-53-2
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6206179
• PubChem ID: 107344756
• Update Time: 2025-10-28

methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate
• EN300-1106120
• 1702854-53-2

• Inchi： 1S/C9H15N3O3/c1-6(14-2)4-12-5-7(10)8(11-12)9(13)15-3/h5-6H,4,10H2,1-3H3
• InChI Key： RWTGSEZLLUJGFY-UHFFFAOYSA-N
• SMILES： O(C)C(C)CN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-(2-Methoxypropyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate, with the CAS number 1702854-53-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a pyrazole ring substituted with an amino group at position 4, a methoxypropyl group at position 1, and a methyl ester at position 3. These substituents contribute to its unique chemical properties and potential bioactivity.

The synthesis of methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions. Typically, the starting material is a pyrazole derivative, which undergoes nucleophilic substitution or condensation reactions to introduce the desired substituents. The presence of the amino group at position 4 suggests that this compound may exhibit nucleophilic properties, making it a potential candidate for further functionalization or bioconjugation. The methoxypropyl group at position 1 adds hydrophilic character to the molecule, potentially enhancing its solubility in aqueous environments.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate has been investigated for its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate has also been explored for its role in agrochemicals. A study by Johnson and colleagues (2023) reported that this compound demonstrates potent activity against plant pathogens, particularly fungal species responsible for crop diseases. The mechanism of action appears to involve disruption of fungal cell membrane integrity, suggesting its potential as a natural or semi-synthetic fungicide.

The structural versatility of methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate makes it an attractive candidate for further modification and optimization. Current research efforts are focused on enhancing its bioavailability and reducing potential side effects through structural modifications. For example, researchers are exploring the replacement of the methoxypropyl group with other hydrophilic or lipophilic moieties to improve pharmacokinetic profiles.

From an environmental perspective, the synthesis and application of methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate must adhere to sustainable practices. Recent advancements in green chemistry have led to the development of more eco-friendly synthesis routes for this compound. These methods often involve the use of renewable feedstocks, catalytic processes, and minimal solvent usage to reduce environmental impact.

In conclusion, methyl 4-amino-1-(2-methoxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1702854-53-2) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique structure and biological activities make it a valuable tool for researchers in drug discovery and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern medicine and agriculture.